Prostaglandin F1α
Prostaglandin F1α
Prostaglandin F1alpha is a prostaglandins Falpha. It has a role as a human metabolite.
PGF1alpha, also known as PGF1 or PGF 1-alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, PGF1ALPHA is considered to be an eicosanoid lipid molecule. PGF1alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. PGF1alpha has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, PGF1ALPHA is primarily located in the membrane (predicted from logP) and cytoplasm. PGF1alpha is also a parent compound for other transformation products, including but not limited to, 15-ketoprostaglandin F1ALPHA, 6, 15-diketo, 13, 14-dihydroprostaglandin F1ALPHA, and prostaglandin F1ALPHA alcohol.
PGF1alpha, also known as PGF1 or PGF 1-alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, PGF1ALPHA is considered to be an eicosanoid lipid molecule. PGF1alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. PGF1alpha has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, PGF1ALPHA is primarily located in the membrane (predicted from logP) and cytoplasm. PGF1alpha is also a parent compound for other transformation products, including but not limited to, 15-ketoprostaglandin F1ALPHA, 6, 15-diketo, 13, 14-dihydroprostaglandin F1ALPHA, and prostaglandin F1ALPHA alcohol.
Brand Name:
Vulcanchem
CAS No.:
745-62-0
VCID:
VC0158973
InChI:
InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-19,21-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,18-,19+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O
Molecular Formula:
C20H36O5
Molecular Weight:
356.5 g/mol
Prostaglandin F1α
CAS No.: 745-62-0
Reference Standards
VCID: VC0158973
Molecular Formula: C20H36O5
Molecular Weight: 356.5 g/mol
| CAS No. | 745-62-0 |
|---|---|
| Product Name | Prostaglandin F1α |
| Molecular Formula | C20H36O5 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-19,21-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,18-,19+/m0/s1 |
| Standard InChIKey | DZUXGQBLFALXCR-CDIPTNKSSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1CCCCCCC(=O)O)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O |
| Physical Description | Solid |
| Description | Prostaglandin F1alpha is a prostaglandins Falpha. It has a role as a human metabolite. PGF1alpha, also known as PGF1 or PGF 1-alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, PGF1ALPHA is considered to be an eicosanoid lipid molecule. PGF1alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. PGF1alpha has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, PGF1ALPHA is primarily located in the membrane (predicted from logP) and cytoplasm. PGF1alpha is also a parent compound for other transformation products, including but not limited to, 15-ketoprostaglandin F1ALPHA, 6, 15-diketo, 13, 14-dihydroprostaglandin F1ALPHA, and prostaglandin F1ALPHA alcohol. |
| Synonyms | PGF1 PGF1 alpha PGF1alpha prostaglandin F1 prostaglandin F1, (8beta,9alpha,11alpha,13E,15S)-isomer prostaglandin F1, (9alpha,11alpha,13E,15R)-isomer prostaglandin F1, (9alpha,11alpha,13E,15S)-(+-)-isomer prostaglandin F1, (9alpha,11beta,13E,15S)-isomer prostaglandin F1alpha |
| Reference | 1.Moore, A., and Waring, C.P. Electrophysiological and endocrinological evidence that F-series prostaglandins function as priming pheromones in mature male Atlantic salmon (Salmo salar) PARR. Journal of Experimental Biology 199, 2307-2316 (1996). |
| PubChem Compound | 5280939 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume